Cas no 2877628-95-8 (4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine)

4-(1-{Thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine is a heterocyclic compound featuring a thienopyrimidine core linked to a morpholine moiety via a pyrrolidine-3-carbonyl bridge. This structure imparts significant potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors due to the thienopyrimidine’s affinity for ATP-binding sites. The morpholine group enhances solubility and bioavailability, while the pyrrolidine spacer offers conformational flexibility, enabling optimal target engagement. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate in drug discovery. The compound’s balanced physicochemical properties and stability under physiological conditions further support its utility in developing therapeutic agents targeting oncology and inflammatory diseases.
4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine structure
2877628-95-8 structure
Product Name:4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine
CAS No:2877628-95-8
MF:C15H18N4O2S
MW:318.394021511078
CID:5328421
PubChem ID:165435151
Update Time:2025-06-12

4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • F6752-6898
    • 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine
    • 2877628-95-8
    • AKOS040865947
    • 4-Morpholinyl(1-thieno[2,3-d]pyrimidin-4-yl-3-pyrrolidinyl)methanone
    • Inchi: 1S/C15H18N4O2S/c20-15(18-4-6-21-7-5-18)11-1-3-19(9-11)13-12-2-8-22-14(12)17-10-16-13/h2,8,10-11H,1,3-7,9H2
    • InChI Key: DCSYYMHGPXPVKT-UHFFFAOYSA-N
    • SMILES: C(N1CCOCC1)(C1CCN(C2N=CN=C3SC=CC3=2)C1)=O

Computed Properties

  • Exact Mass: 318.11504700g/mol
  • Monoisotopic Mass: 318.11504700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 86.8Ų

Experimental Properties

  • Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 563.6±50.0 °C(Predicted)
  • pka: 4.38±0.40(Predicted)

4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine Pricemore >>

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Additional information on 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine

Comprehensive Overview of 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine (CAS No. 2877628-95-8)

The compound 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine (CAS No. 2877628-95-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thieno[2,3-d]pyrimidine core and pyrrolidine-3-carbonyl moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the scientific community has focused on the development of small-molecule inhibitors with improved selectivity and bioavailability. The thieno[2,3-d]pyrimidine scaffold, a key component of this compound, is known for its ability to modulate various biological pathways. This has led to a surge in searches for "thienopyrimidine derivatives" and "kinase inhibitors 2024," reflecting the compound's relevance in cutting-edge research. Additionally, its morpholine subunit enhances solubility, a critical factor in drug formulation, aligning with the industry's push for "drug-like properties optimization."

The synthesis of 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and amide bond formation. These methods are frequently discussed in forums on "green chemistry in API synthesis" and "scalable heterocyclic compound production," highlighting the compound's alignment with sustainable manufacturing trends. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a topic often queried as "QC protocols for novel compounds."

Beyond pharmaceuticals, this compound's electron-rich aromatic system has sparked interest in materials science, particularly in "organic electronics" and "photovoltaic applications." Its potential as a building block for conductive polymers resonates with the global shift toward renewable energy solutions. Researchers exploring "non-fullerene acceptors" or "OLED materials 2024" may find its structural motifs invaluable.

In conclusion, 4-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-3-carbonyl)morpholine represents a versatile chemical entity with cross-disciplinary applications. Its dual relevance in "biomedical research" and "advanced materials" positions it as a compound of enduring scientific and commercial interest, addressing key queries like "next-gen drug scaffolds" and "sustainable chemical innovation."

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